3-(4-Chlorobut-1-yl)-3-azabicyclo[3.1.0]hexane-2,4-dione

• Molecular Formula: C9H12ClNO2
• Molecular Weight: 201.65 g/mol
• IUPAC Name: 3-(4-chlorobutyl)-3-azabicyclo[3.1.0]hexane-2,4-dione
• InChI: InChI=1S/C9H12ClNO2/c10-3-1-2-4-11-8(12)6-5-7(6)9(11)13/h6-7H,1-5H2
• InChI Key: SDHHLPLRQZJIRP-UHFFFAOYSA-N
• Canonical SMILES: C1C2C1C(=O)N(C2=O)CCCCCl

Description

3-(4-Chlorobut-1-yl)-3-azabicyclo[3.1.0]hexane-2,4-dione is a useful research compound. Its molecular formula is C9H12ClNO2 and its molecular weight is 201.65 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Sodium hydride (0.11 g, 60% dispersion in oil) was added to a stirred solution of 3-azabicyclo[3.1.0]hexane-2,4-dione (0.5 g) and 1-chloro-4-iodooctane (0.98 g) in dry dimethylformamide (50 ml) under a nitrogen atmosphere at room temperature. The resulting mixture was stirred for 48 hours and water (50 ml) was then added dropwise. The aqueous mixture was extracted with dichloromethane (2×200 ml) and the combined organic extracts were then washed with water (2×400 ml), dried (MgSO4) and evaporated in vacuo to give an oil. The oil was purified by chromatography on silica (80 g) using 1:1 ethyl acetate/hexane as eluant to give the title compound as a colourless oil.